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Compound of Interest

Compound Name: 5-Bromothiophene-2-boronic acid

Cat. No.: B068155

5-Bromothiophene-2-boronic Acid: A Technical
Guide for Researchers

An In-depth Guide to the Commercial Availability, Physicochemical Properties, and Synthetic
Applications of a Key Building Block in Pharmaceutical and Materials Science Research.

Introduction

5-Bromothiophene-2-boronic acid is a versatile heterocyclic organic compound that has
garnered significant attention in the fields of medicinal chemistry and materials science. Its
unique structural features, comprising a thiophene ring functionalized with both a bromo group
and a boronic acid moiety, render it an invaluable building block for the synthesis of a diverse
array of complex molecules. The bromine atom serves as a reactive handle for various cross-
coupling reactions, while the boronic acid group is a quintessential partner in Suzuki-Miyaura
coupling reactions, a cornerstone of modern carbon-carbon bond formation. This technical
guide provides a comprehensive overview of the commercial availability, key physicochemical
properties, and established experimental protocols for the utilization of 5-bromothiophene-2-
boronic acid, tailored for researchers, scientists, and drug development professionals.

Commercial Availability and Suppliers

5-Bromothiophene-2-boronic acid is readily available from a multitude of chemical suppliers
worldwide, catering to both research and bulk-scale requirements. The compound is typically
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offered at purities of 95% or higher. When sourcing this reagent, it is crucial to obtain and
review the supplier's Certificate of Analysis (CoA) to confirm the purity and identity of the
material.

Key suppliers for 5-Bromothiophene-2-boronic acid include:

Sigma-Aldrich (Merck): A leading global supplier of research chemicals, offering various
grades and quantities.[1]

e Conier Chem & Pharma Limited: A trader specializing in a wide range of chemical products.
e Beijing Pure Chem Co., Ltd.: A supplier based in China offering competitive pricing.[2]
» Apollo Scientific: A UK-based supplier of fine chemicals for research and development.[3]

o ChemicalBook: An online platform that connects buyers with numerous chemical
manufacturers and suppliers.[4]

 Wuhan Chemwish Technology Co., Ltd: A supplier of pharmaceutical intermediates and other
fine chemicals.

Pricing can vary significantly based on the supplier, quantity, and purity. It is advisable to
request quotes from multiple vendors to ensure competitive pricing for your research needs.

Physicochemical and Safety Data

A thorough understanding of the physicochemical properties and safety information is
paramount for the proper handling, storage, and application of 5-bromothiophene-2-boronic
acid. This data is typically available on the supplier's website, Safety Data Sheet (SDS), and
Certificate of Analysis (CoA).
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Property Value Source
CAS Number 162607-17-2 [1]
Molecular Formula C4H4BBro:S [1]
Molecular Weight 206.85 g/mol [1]

White to off-white or light
Appearance _ [1]
yellow solid/powder

Melting Point 95-100 °C (lit.) [1][4]
Purity >95% [1]
Storage Temperature 2-8°C [1]

Soluble in organic solvents
Solubility such as methanol, ethanol,

and dimethyl sulfoxide.

H315 (Causes skin irritation),
H319 (Causes serious eye

Hazard Statements o [3]
irritation), H335 (May cause

respiratory irritation)

P261 (Avoid breathing

dust/fume/gas/mist/vapors/spr

ay), P280 (Wear protective

gloves/protective clothing/eye

protection/face protection),
Precautionary Statements P305+P351+P338 (IF IN [3]

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.)

Note: Always consult the latest Safety Data Sheet (SDS) from your supplier for the most up-to-
date and comprehensive safety information before handling this chemical.
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Experimental Protocols

5-Bromothiophene-2-boronic acid is a key reactant in several types of palladium-catalyzed
cross-coupling reactions, most notably the Suzuki-Miyaura and Sonogashira reactions.[1][4]
These reactions are fundamental in the synthesis of biaryl and aryl-alkyne compounds, which
are common motifs in pharmaceutically active molecules and organic electronic materials.

Representative Suzuki-Miyaura Cross-Coupling Protocol

This protocol provides a general procedure for the Suzuki-Miyaura coupling of 5-
bromothiophene-2-boronic acid with an aryl bromide. The conditions may require
optimization depending on the specific aryl halide used.

Materials:

5-Bromothiophene-2-boronic acid

e Aryl bromide (1.0 equivalent)

o Palladium catalyst (e.g., Pd(PPhs)s, 1-5 mol%)

e Base (e.g., K2COs or KsPOa4, 2-3 equivalents)[5]

e Solvent (e.g., 1,4-Dioxane/Water (4:1) or Toluene/Ethanol/Water mixture)[5]
 Inert gas (Nitrogen or Argon)

o Standard laboratory glassware (flame-dried)

Magnetic stirrer and heating plate
Procedure:

o Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar, add
5-bromothiophene-2-boronic acid (1.1 - 1.5 equivalents), the aryl bromide (1.0 equivalent),
the palladium catalyst (e.g., Pd(PPhs)4, 1-5 mol%), and the base (e.g., K2COs3, 2-3
equivalents).[5]
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 Inert Atmosphere: Seal the flask with a septum and purge with an inert gas (nitrogen or
argon) for 10-15 minutes.

e Solvent Addition: Add the degassed solvent system (e.g., 1,4-dioxane and water, 4:1 ratio)
via syringe.[5]

» Reaction: Heat the reaction mixture to 80-100°C and stir vigorously for 12-24 hours.[5]

e Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or
Gas Chromatography-Mass Spectrometry (GC-MS).

o Work-up: Upon completion, cool the reaction mixture to room temperature. Add water to the
reaction mixture and extract with an organic solvent such as ethyl acetate or diethyl ether.
Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate
(Na2S0a4) or magnesium sulfate (MgSOa).

« Purification: Filter the solution and concentrate the solvent under reduced pressure. Purify
the crude product by column chromatography on silica gel using an appropriate solvent
system (e.g., hexane/ethyl acetate).

Visualizations
Experimental Workflow for Suzuki-Miyaura Coupling

The following diagram illustrates a typical experimental workflow for a Suzuki-Miyaura cross-
coupling reaction using 5-bromothiophene-2-boronic acid.

Click to download full resolution via product page

Suzuki-Miyaura Coupling Workflow
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Role in Drug Discovery and Development

5-Bromothiophene-2-boronic acid and its derivatives are crucial in the synthesis of novel
bioactive molecules. The thiophene scaffold is a well-established isostere for the benzene ring
in medicinal chemistry, often leading to improved pharmacokinetic and pharmacodynamic
properties. The following diagram illustrates the logical relationship of this building block in a

typical drug discovery pipeline.
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Conclusion

5-Bromothiophene-2-boronic acid stands out as a critical and versatile reagent for
researchers in both academia and industry. Its commercial availability, coupled with well-
established reactivity in robust cross-coupling reactions, makes it an attractive starting material
for the synthesis of a wide range of functionalized thiophene derivatives. The information and
protocols provided in this guide are intended to facilitate its effective use in the laboratory,
empowering scientists to accelerate their research in drug discovery, materials science, and
beyond. As with any chemical reagent, adherence to proper safety protocols is essential for its
handling and use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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